(3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone
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Description
(3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone is a useful research compound. Its molecular formula is C12H16N6OS and its molecular weight is 292.36. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Agents
Research has highlighted the synthesis and molecular docking study of new heterocyclic compounds, including those with structures similar to the queried compound, as potential anticancer and antimicrobial agents. The study found that specific derivatives exhibited high potency against cancer cell lines in the National Cancer Institute's 60 cancer cell line panel. Additionally, these compounds showed promising in vitro antibacterial and antifungal activities, suggesting their potential utility in overcoming microbe resistance to pharmaceutical drugs (Kanubhai D. Katariya, Dushyanth R. Vennapu, S. Shah, 2021).
Drug-likeness and Microbial Investigation
Another study synthesized and characterized a library of compounds for their in silico ADME prediction properties and in vitro antibacterial, antifungal, and antimycobacterial activities. The research demonstrated that certain synthesized compounds had excellent drug-likeness properties and showed good to moderate activity against bacterial strains, highlighting their potential as antimicrobial agents (K. Pandya, B. Dave, Rajeshri J Patel, P. Desai, 2019).
Anticoronavirus and Antitumoral Activity
A study on the discovery of derivatives showed promising in vitro anticoronavirus and antitumoral activity. This research indicates the potential of such compounds in developing treatments that can target both viral infections and cancer, showcasing the versatility of these molecules in medical research (Parameshwara Chary Jilloju et al., 2021).
Anticonvulsant Agents
The synthesis of derivatives bearing a similar structure has been evaluated for their anticonvulsant activities. Studies found that certain compounds significantly surpassed the protective index of the reference drug phenytoin, highlighting their potential as superior anticonvulsant agents (S. Malik, S. Khan, 2014).
Corrosion Inhibitors
Research into triazole derivatives, including compounds structurally related to the queried molecule, found them to be effective corrosion inhibitors for mild steel in acidic environments. This suggests their potential application in protecting industrial materials from corrosion, extending the utility of these compounds beyond biomedical applications (Qisheng Ma et al., 2017).
Properties
IUPAC Name |
(4-propylthiadiazol-5-yl)-[3-(triazol-2-yl)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N6OS/c1-2-3-10-11(20-16-15-10)12(19)17-7-4-9(8-17)18-13-5-6-14-18/h5-6,9H,2-4,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWSCYDRPHDHVIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(SN=N1)C(=O)N2CCC(C2)N3N=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.